Cas no 1996319-95-9 (4-({7-azabicyclo2.2.1heptan-7-yl}methyl)thiophene-2-carbaldehyde)

4-({7-Azabicyclo[2.2.1]heptan-7-yl}methyl)thiophene-2-carbaldehyde is a heterocyclic compound featuring a fused bicyclic amine (7-azabicyclo[2.2.1]heptane) linked to a thiophene-2-carbaldehyde moiety via a methylene bridge. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both an aldehyde group and a nitrogen-containing bicyclic system offers versatile functionalization opportunities, enabling applications in the development of bioactive molecules. Its rigid bicyclic framework may enhance binding affinity in target interactions, while the thiophene ring contributes to electronic and steric modulation. The compound is particularly valuable in medicinal chemistry for designing novel inhibitors or receptor modulators. Proper handling under inert conditions is recommended due to the aldehyde's sensitivity.
4-({7-azabicyclo2.2.1heptan-7-yl}methyl)thiophene-2-carbaldehyde structure
1996319-95-9 structure
Product Name:4-({7-azabicyclo2.2.1heptan-7-yl}methyl)thiophene-2-carbaldehyde
CAS No:1996319-95-9
MF:C12H15NOS
MW:221.318601846695
CID:6598992
PubChem ID:165499637
Update Time:2025-05-20

4-({7-azabicyclo2.2.1heptan-7-yl}methyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-({7-azabicyclo2.2.1heptan-7-yl}methyl)thiophene-2-carbaldehyde
    • 1996319-95-9
    • 4-({7-azabicyclo[2.2.1]heptan-7-yl}methyl)thiophene-2-carbaldehyde
    • EN300-1197036
    • Inchi: 1S/C12H15NOS/c14-7-12-5-9(8-15-12)6-13-10-1-2-11(13)4-3-10/h5,7-8,10-11H,1-4,6H2
    • InChI Key: RREIHCXLSJEGPA-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=CC(=C1)CN1C2CCC1CC2

Computed Properties

  • Exact Mass: 221.08743528g/mol
  • Monoisotopic Mass: 221.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.6Ų

4-({7-azabicyclo2.2.1heptan-7-yl}methyl)thiophene-2-carbaldehyde Pricemore >>

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Additional information on 4-({7-azabicyclo2.2.1heptan-7-yl}methyl)thiophene-2-carbaldehyde

Research Brief on 4-({7-azabicyclo[2.2.1]heptan-7-yl}methyl)thiophene-2-carbaldehyde (CAS: 1996319-95-9)

In recent years, the compound 4-({7-azabicyclo[2.2.1]heptan-7-yl}methyl)thiophene-2-carbaldehyde (CAS: 1996319-95-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bicyclic scaffold and functionalized thiophene moiety, has been explored for its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

The synthesis of 4-({7-azabicyclo[2.2.1]heptan-7-yl}methyl)thiophene-2-carbaldehyde involves a multi-step process, often starting from readily available precursors such as 7-azabicyclo[2.2.1]heptane and thiophene-2-carbaldehyde derivatives. Recent studies have focused on optimizing the synthetic route to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. The compound's structural features, including the azabicyclic ring and the aldehyde functional group, make it a versatile intermediate for further derivatization.

From a biological perspective, 4-({7-azabicyclo[2.2.1]heptan-7-yl}methyl)thiophene-2-carbaldehyde has shown promising activity in various assays. Preliminary studies indicate its potential as a modulator of specific protein-protein interactions (PPIs) involved in inflammatory pathways. For instance, it has been reported to inhibit the binding of certain cytokines to their receptors, suggesting a possible role in the treatment of autoimmune diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. For example, a 2023 study demonstrated that 4-({7-azabicyclo[2.2.1]heptan-7-yl}methyl)thiophene-2-carbaldehyde acts as an allosteric inhibitor of a key enzyme in the NF-κB signaling pathway, which is implicated in chronic inflammation and cancer. The study reported a significant reduction in pro-inflammatory markers in animal models, with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for anti-inflammatory therapeutics.

Despite these promising results, challenges remain in the development of 4-({7-azabicyclo[2.2.1]heptan-7-yl}methyl)thiophene-2-carbaldehyde as a drug candidate. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. Recent efforts have focused on synthesizing analogs with improved pharmacokinetic properties, and early results are encouraging. For instance, a 2024 publication highlighted a derivative with enhanced oral bioavailability and prolonged half-life in rodent models.

In conclusion, 4-({7-azabicyclo[2.2.1]heptan-7-yl}methyl)thiophene-2-carbaldehyde (CAS: 1996319-95-9) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable scaffold for further investigation. Ongoing studies aim to refine its therapeutic potential and address existing challenges, paving the way for its eventual translation into clinical applications. Researchers in the field are encouraged to explore its derivatives and mechanisms of action to unlock its full potential in treating complex diseases.

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